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Compound of Interest

N-(Methoxycarbonyl)-L-tert-
Compound Name: ,
leucine

Cat. No.: B194262

A Technical Guide to N-(Methoxycarbonyl)-L-
tert-leucine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(Methoxycarbonyl)-L-tert-leucine is a non-proteinogenic amino acid derivative that serves
as a crucial chiral building block in the synthesis of various pharmaceutical compounds. Its
bulky tert-butyl group provides significant steric hindrance, which is strategically utilized in
asymmetric synthesis to control stereochemistry. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and applications, particularly in
the development of antiviral therapeutics.

Chemical Structure and Formula

N-(Methoxycarbonyl)-L-tert-leucine, also known by its IUPAC name (2S)-2-
(methoxycarbonylamino)-3,3-dimethylbutanoic acid, is characterized by a tert-butyl group
attached to the alpha-carbon of a glycine backbone, with a methoxycarbonyl protecting group
on the amine.

e Chemical Formula: CsHisNO4[1][2][3]
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» Molecular Weight: 189.21 g/mol [1][2]
e CAS Number: 162537-11-3[1][2][3]

e Synonyms: Moc-L-tert-leucine, (S)-2-(Methoxycarbonylamino)-3,3-dimethylbutanoic acid[1]
[3]

Figure 1. Chemical Structure of N-(Methoxycarbonyl)-L-tert-leucine.

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-(Methoxycarbonyl)-

L-tert-leucine.
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Property Value Reference
Appearance White to off-white solid/powder  [1][3]
Melting Point 108-109 °C [3]

Boiling Point (Predicted) 320.9 £ 25.0 °C at 760 mmHg [11[3]
Density (Predicted) 1.126 + 0.06 g/cm?3 [11[3]
Solubility Soluble in ethyl acetate and ae

methanol.

Water Solubility 26.4 g/L at 20°C [1]

pKa (Predicted) 4.46 £0.10 [1]

LogP 0.832 at 21°C [1]

Applications in Drug Development

N-(Methoxycarbonyl)-L-tert-leucine is a vital intermediate in the synthesis of several
antiretroviral drugs, most notably the HIV protease inhibitor Atazanavir.[1] The steric bulk of the
tert-leucine moiety is a key feature for fitting into the active site of the HIV protease enzyme. It
is also used in the synthesis of BMS-232632, another HIV protease inhibitor.[1] Its role is
critical in the coupling reaction with other key intermediates to form the core structure of these
therapeutic agents.[1]

Experimental Protocol: Synthesis of N-
(Methoxycarbonyl)-L-tert-leucine

The following protocol details the synthesis of N-(Methoxycarbonyl)-L-tert-leucine from L-
tert-leucine.

Materials:
o L-tert-leucine ((S)-2-amino-3,3-dimethylbutanoic acid)

e Dioxane
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2N Sodium hydroxide solution

Methyl chloroformate

Dichloromethane (DCM)

Anhydrous sodium sulfate (Naz2S0a)

Hexane
Procedure:

» Dissolution: Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N
sodium hydroxide solution (62 ml) in a reaction vessel. The pH should be adjusted to 8-9.

e Cooling: Cool the solution to 0 °C in an ice bath.
o Acylation: Add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the stirred solution.
e Reaction: Warm the reaction mixture to 60 °C and continue stirring for 18 hours.

o Extraction: After the reaction is complete, cool the mixture to room temperature. Extract the
aqueous layer with dichloromethane (DCM).

e Drying: Dry the separated organic layer over anhydrous sodium sulfate.
o Concentration: Remove the solvent under reduced pressure.

 Purification: The resulting crude product is stirred and distilled in hexane to yield N-
(methoxycarbonyl)-L-tert-leucine as a white solid.

Expected Yield: Quantitative (approximately 8.5 g).[1]

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the synthesis of N-(Methoxycarbonyl)-L-
tert-leucine.
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Caption: Synthesis workflow for N-(Methoxycarbonyl)-L-tert-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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